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Compound of Interest

Compound Name: Methylcyclooctane

Cat. No.: B075215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

methylcyclooctane as a solvent in high-temperature applications. Due to the limited specific

data on methylcyclooctane at elevated temperatures, this guide also draws upon information

from analogous cycloalkanes and general principles of high-temperature organic synthesis.

Application Notes
Methylcyclooctane is a nonpolar, aprotic solvent with a relatively high boiling point, making it a

candidate for chemical reactions and processes requiring elevated temperatures. Its

cycloaliphatic structure offers different solvency and reactivity characteristics compared to

aromatic or linear alkane solvents.

Physical Properties of Methylcyclooctane
A summary of the key physical properties of methylcyclooctane is provided in the table below.
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Property Value

Molecular Formula C₉H₁₈

Molecular Weight 126.24 g/mol

Boiling Point 177.40 °C

Melting Point -40.90 °C

Density 0.813 g/cm³ at 20 °C

Appearance Colorless liquid

Solubility
Soluble in most organic solvents; insoluble in

water.

Thermal Stability
While specific thermal decomposition data for methylcyclooctane is not readily available,

studies on analogous cycloalkanes, such as cyclohexane, can provide an estimate of its

thermal stability. The pyrolysis of cyclohexane typically begins at temperatures well above its

boiling point, often in the range of 600-900 K (~327-627 °C), and is influenced by factors like

pressure and the presence of catalysts.[1][2][3][4] This suggests that methylcyclooctane is

likely to be thermally stable at and slightly above its boiling point (177.40 °C), making it suitable

for high-temperature reactions under atmospheric or moderately elevated pressures. However,

it is crucial to perform thermal stability tests for specific applications, especially when working in

sealed systems where temperatures can exceed the boiling point.

Solvent Characteristics at High Temperatures
As a nonpolar solvent, methylcyclooctane is an excellent choice for dissolving nonpolar and

weakly polar organic compounds.[5][6][7] The solubility of many organic compounds increases

with temperature.[6] Therefore, methylcyclooctane can be particularly useful for reactions

where reactants have limited solubility at room temperature. Its high boiling point allows for a

wide operating temperature range, which can significantly increase reaction rates.

Potential high-temperature applications include:
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Organic Synthesis: As a medium for reactions that require high activation energies, such as

certain cycloadditions, rearrangements, or condensation reactions.

Polymer Science: For the dissolution and processing of certain polymers that are insoluble in

lower-boiling solvents.

Materials Science: As a solvent for the synthesis of nanoparticles or other advanced

materials where temperature control is critical.

Protocols
General Experimental Protocol for a High-Temperature
Reaction in a Sealed Tube
This protocol provides a general guideline for conducting a chemical reaction in

methylcyclooctane at temperatures above its boiling point using a sealed pressure vessel.

Extreme caution must be exercised when heating a closed system. The pressure inside the

vessel will increase significantly. Ensure the pressure vessel is rated for the intended

temperature and pressure.

Materials:

Methylcyclooctane (anhydrous, appropriate grade for the reaction)

Reactants and catalysts

Pressure vessel (e.g., a thick-walled glass sealed tube or a stainless-steel autoclave) with a

pressure-rated cap and appropriate sealing mechanism (e.g., Teflon liner)

Stir bar (if applicable)

Heating mantle or oil bath with a temperature controller and a secondary containment vessel

Blast shield

Standard laboratory glassware for workup

Personal protective equipment (safety glasses, lab coat, gloves, face shield)
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Procedure:

Vessel Preparation:

Thoroughly clean and dry the pressure vessel. Inspect the vessel for any cracks or defects

before use.

Add a magnetic stir bar to the vessel if stirring is required.

Charging the Vessel:

Add the reactants and any solid catalysts to the pressure vessel.

Add the required volume of methylcyclooctane. The total volume of the reaction mixture

should not exceed 50-75% of the vessel's capacity to allow for solvent expansion and

vapor pressure buildup.

Sealing the Vessel:

Securely seal the pressure vessel according to the manufacturer's instructions. Ensure the

seal is tight to prevent any leaks at high pressure.

Heating and Reaction:

Place the sealed vessel inside a heating mantle or an oil bath situated in a fume hood.

Crucially, place a blast shield in front of the setup.

Slowly heat the reaction mixture to the desired temperature while monitoring the

temperature and, if possible, the pressure.

Maintain the reaction at the set temperature for the required duration. If using a stir bar,

ensure adequate stirring.

Cooling and Workup:

After the reaction is complete, turn off the heating and allow the vessel to cool down to

room temperature slowly and undisturbed behind the blast shield. Do not attempt to cool
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the vessel rapidly, as this can cause thermal shock and vessel failure.

Once at room temperature, carefully and slowly vent any excess pressure according to the

vessel's instructions.

Open the vessel in the fume hood.

Transfer the reaction mixture to a suitable flask for workup (e.g., extraction, filtration,

distillation) to isolate and purify the product.

Preparation Reaction Workup

Prepare Pressure Vessel Add Reactants & Methylcyclooctane Seal Vessel Securely Heat to Target Temperature
(with Blast Shield) Maintain Temperature & Stir Cool to Room Temperature Vent Pressure Open Vessel Isolate & Purify Product

Click to download full resolution via product page

Caption: Experimental workflow for a high-temperature reaction in methylcyclooctane.

Summary and Outlook
Methylcyclooctane presents a viable option as a high-boiling, nonpolar solvent for a variety of

high-temperature applications in research and development. Its physical properties allow for

reactions to be conducted at elevated temperatures, potentially leading to increased reaction

rates and improved solubility of nonpolar compounds.

However, the lack of specific data on its thermal decomposition and high-temperature solvent

properties necessitates a cautious approach. Researchers should conduct thorough safety

assessments and preliminary experiments to determine the suitability and stability of

methylcyclooctane for their specific application. Further research into the high-temperature

behavior of methylcyclooctane will be invaluable for expanding its utility in organic synthesis

and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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